3,3'-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile

• CAS No.: 91731-84-9
• Molecular Formula: C16H11N5O
• Molecular Weight: 289.29 g/mol
• IUPAC Name: N-(3-cyanophenyl)-N-[(3-cyanophenyl)diazenyl]acetamide
• InChI: InChI=1S/C16H11N5O/c1-12(22)21(16-7-3-5-14(9-16)11-18)20-19-15-6-2-4-13(8-15)10-17/h2-9H,1H3
• InChI Key: DKKCCTXANCROFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC(=C1)C#N)N=NC2=CC=CC(=C2)C#N

Description

3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile is a chemical compound known for its unique structure and properties This compound is characterized by the presence of a triazene group linked to two benzonitrile moieties

Preparation Methods

The synthesis of 3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile typically involves the reaction of appropriate precursors under specific conditions. One common method involves the condensation of 3-acetyltriazene with benzonitrile derivatives. The reaction conditions often include the use of catalysts and solvents to facilitate the formation of the desired product. Industrial production methods may involve scaling up these reactions using continuous flow reactors to ensure consistent yield and purity.

Chemical Reactions Analysis

3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions. Common reagents for these reactions include halogens and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s reactivity makes it useful in studying biochemical pathways and interactions.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile exerts its effects involves its interaction with molecular targets. The triazene group can participate in various chemical reactions, leading to the formation of reactive intermediates that interact with biological molecules. These interactions can affect molecular pathways and processes, making the compound useful for studying biochemical mechanisms.

Comparison with Similar Compounds

3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile can be compared with other similar compounds such as:

3,3’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile: Known for its unique photoluminescence properties.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: A triazole derivative with potential bioactive properties.

4,4’-[(1E)-3-Acetyltriaz-1-ene-1,3-diyl]dibenzonitrile: Another compound with similar structural features but different reactivity.